Cas no 62578-10-3 (Heptanenitrile, 7-(methylamino)-)

• Product Name: Heptanenitrile, 7-(methylamino)-
• CAS No: 62578-10-3
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 439523
• PubChem ID: 21452948
• Update Time: 2025-04-19

Heptanenitrile, 7-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 7-(methylamino)-
• 7-(methylamino)heptanenitrile
• SCHEMBL3345518
• AKOS006359183
• DTXSID90614135
• 62578-10-3

• Inchi： 1S/C8H16N2/c1-10-8-6-4-2-3-5-7-9/h10H,2-6,8H2,1H3
• InChI Key： LJGHJHLSXVJDKM-UHFFFAOYSA-N
• SMILES： N(C)CCCCCCC#N

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82